Cas no 2172266-13-4 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidomethyl}furan-2-carboxylic acid
• CAS No: 2172266-13-4
• MF: C₂₄H₂₀F₂N₂O₆
• MW: 470.422213554382
• CID: 5895802
• PubChem ID: 165516171
• Update Time: 2025-05-24

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidomethyl}furan-2-carboxylic acid
• 2172266-13-4
• EN300-1508617
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]methyl}furan-2-carboxylic acid

• Inchi： 1S/C24H20F2N2O6/c25-24(26,22(31)27-11-14-9-10-20(34-14)21(29)30)13-28-23(32)33-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,19H,11-13H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QRCSMYFHSJXRGN-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=CC=C(C(=O)O)O1)=O)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 470.12894269g/mol
• Monoisotopic Mass: 470.12894269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 118Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidomethyl}furan-2-carboxylic acid

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidomethyl}furan-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2172266-13-4, known as 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidomethyl}furan-2-carboxylic acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its complex structure, which includes a furan ring, a fluorinated propanamide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable intermediate in the synthesis of bioactive compounds and advanced materials.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of the amine functionality during the synthesis process. This allows for precise manipulation of the molecule's properties, enabling researchers to tailor its behavior for specific applications. The 2,2-difluoropropanamide moiety adds further complexity to the molecule, contributing to its unique physicochemical properties and enhancing its potential as a building block in medicinal chemistry.

The furan ring system is another key feature of this compound. Furan derivatives are widely studied for their diverse biological activities and electronic properties. In this case, the furan ring is substituted at the 5-position with an amidomethyl group, which introduces additional functional diversity. This substitution pattern has been shown to influence the molecule's solubility, stability, and interaction with biological systems. Recent research has explored the use of this compound in designing new classes of antibiotics and anticancer agents, where its unique structure provides a platform for innovative therapeutic strategies.

From a synthetic perspective, the preparation of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidomethyl}furan-2-carboxylic acid involves a series of carefully controlled reactions. These include nucleophilic substitutions, amide bond formations, and protection/deprotection steps. The use of state-of-the-art techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly improved the efficiency and scalability of these processes. Such advancements are crucial for meeting the growing demand for high-quality intermediates in pharmaceutical research.

In terms of applications, this compound has found utility in several cutting-edge research areas. For instance, it has been employed as a key intermediate in the synthesis of peptide-based vaccines and immunotherapeutic agents. Its ability to serve as a versatile scaffold for attaching various functional groups makes it an invaluable tool in combinatorial chemistry. Additionally, its fluorinated propanamide group confers resistance to enzymatic degradation, making it particularly suitable for drug delivery systems that require prolonged stability in vivo.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been used to predict its binding affinities to various biological targets, providing valuable insights into its potential therapeutic applications. Furthermore, studies on its pharmacokinetic properties have revealed promising results regarding its absorption, distribution, metabolism, and excretion profiles.

In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidomethyl}furan-2-carboxylic acid (CAS No 2172266-13-4) stands out as a critical molecule in contemporary chemical research. Its intricate structure and versatile functional groups make it an essential component in the development of advanced materials and therapeutic agents. As ongoing research continues to uncover new applications and optimize synthetic methodologies for this compound, its role in shaping future innovations in medicine and materials science is expected to grow significantly.